Cas no 1339533-16-2 (3-(pyrrolidin-3-yl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(pyrrolidin-3-yl)-1lambda6-thiolane-1,1-dione
• CAS No: 1339533-16-2
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 6169565
• PubChem ID: 64436343
• Update Time: 2025-06-23

3-(pyrrolidin-3-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(pyrrolidin-3-yl)-1lambda6-thiolane-1,1-dione
• 3-(Pyrrolidin-3-yl)tetrahydrothiophene 1,1-dioxide
• 1339533-16-2
• CS-0352157
• AKOS013759780
• EN300-1987360

• Inchi： 1S/C8H15NO2S/c10-12(11)4-2-8(6-12)7-1-3-9-5-7/h7-9H,1-6H2
• InChI Key： IBPIOTWJCPYOIF-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)C1CNCC1)(=O)=O

Computed Properties

• Exact Mass: 189.08234989g/mol
• Monoisotopic Mass: 189.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-(pyrrolidin-3-yl)-1lambda6-thiolane-1,1-dione

Introduction to 3-(pyrrolidin-3-yl)-1λ6-thiolane-1,1-dione (CAS No. 1339533-16-2)

3-(pyrrolidin-3-yl)-1λ6-thiolane-1,1-dione, identified by its CAS number 1339533-16-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic thiolane derivative features a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular recognition. The compound’s molecular architecture combines a pyrrolidine moiety with a thiolane core, both of which are known for their versatility in biological interactions. Such structural features make it a promising candidate for further exploration in the development of novel therapeutic agents.

The thiolane scaffold, characterized by its sulfur-containing ring system, has been increasingly studied for its ability to modulate biological pathways. In particular, the presence of sulfur atoms in thiolane derivatives often enhances their reactivity and binding affinity towards biological targets. This property is particularly valuable in the design of small-molecule inhibitors and modulators. The incorporation of a pyrrolidin-3-yl group further enriches the compound’s pharmacophoric potential, as pyrrolidine derivatives are widely recognized for their role in various pharmacological applications. The combination of these structural elements in 3-(pyrrolidin-3-yl)-1λ6-thiolane-1,1-dione suggests a multifaceted interaction profile that could be exploited for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between such compounds and biological macromolecules. Studies have demonstrated that the sulfur atoms in thiolane derivatives can engage in hydrogen bonding and metal coordination, which are critical for drug-receptor binding. Furthermore, the pyrrolidine moiety can adopt multiple conformations, enhancing the compound’s ability to fit into binding pockets with high specificity. These characteristics make 3-(pyrrolidin-3-yl)-1λ6-thiolane-1,1-dione an attractive scaffold for designing molecules with tailored biological activities.

In the context of drug discovery, the synthesis and characterization of this compound have opened new avenues for exploring its pharmacological properties. Initial studies have shown that derivatives of thiolane exhibit promising activity against various targets, including enzymes and receptors involved in inflammatory and infectious diseases. The pyrrolidin-3-yl group, in particular, has been identified as a key pharmacophore in several successful drugs, contributing to their efficacy and selectivity. Therefore, 3-(pyrrolidin-3-yl)-1λ6-thiolane-1,1-dione represents a valuable building block for medicinal chemists seeking to develop next-generation therapeutics.

The chemical synthesis of 3-(pyrrolidin-3-yl)-1λ6-thiolane-1,1-dione involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the complex thiolane core efficiently. These techniques not only enhance synthetic accessibility but also allow for modifications at different positions within the molecule, enabling the generation of a diverse library of analogs for screening purposes.

From a biological perspective, the potential applications of 3-(pyrrolidin-3-yl)-1λ6-thiolane-1,1-dione are vast. Its unique structural features suggest utility in areas such as anti-inflammatory therapy, where modulation of key inflammatory pathways is crucial. Additionally, its ability to interact with metal ions makes it a candidate for developing antimicrobial agents targeting metalloproteinases involved in bacterial resistance mechanisms. The compound’s dual functionality—combining both sulfur-rich and nitrogen-containing heterocycles—also positions it as a versatile scaffold for further derivatization to enhance specific biological activities.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying lead compounds from libraries like those containing 3-(pyrrolidin-3-yl)-1λ6-thiolane-1,1-dione derivatives. By leveraging HTS platforms, researchers can rapidly assess the biological activity of numerous compounds against relevant targets. This approach has been instrumental in identifying novel therapeutic candidates that would otherwise remain undiscovered through traditional experimental methods alone. The efficiency gained from HTS underscores the importance of structurally diverse compounds like this one in modern drug discovery pipelines.

As computational biology continues to evolve, machine learning models are being developed to predict the bioactivity of chemical entities based on their structural features. These models can analyze large datasets containing known active compounds and predict new ones with high accuracy. In this regard, 3-(pyrrolidin-3-y l)- 1λ6-thiolane - 1 , 1 - dione stands out as a structurally complex molecule that could benefit from such predictive tools to guide further optimization efforts.

The future prospects for this compound are promising, with ongoing research focusing on expanding its chemical space through innovative synthetic strategies. By exploring novel reaction pathways and functionalization techniques, 3 - ( py rrol idin - 3 - yl ) - 1 λ6 - thio lane - 11 ,11 - dione could be transformed into highly potent and selective drug candidates targeting unmet medical needs . Collaborative efforts between synthetic chemists , biochemists , and computational scientists will be essential to realize this potential fully .